1,2-Diiodo-4,5-dimethoxybenzene
Overview
Description
1,2-Diiodo-4,5-dimethoxybenzene , with the chemical formula C8H8I2O2, is a compound characterized by its two iodine atoms and two methoxy groups attached to a benzene ring. It is a white crystalline powder with a molecular weight of approximately 389.96 g/mol .
Synthesis Analysis
The synthesis of 1,2-Diiodo-4,5-dimethoxybenzene involves iodination of 1,2-Dimethoxybenzene. This reaction typically occurs under acidic conditions using iodine or iodine-containing reagents. The methoxy groups serve as directing groups, facilitating the selective substitution of hydrogen atoms with iodine .
Molecular Structure Analysis
The molecular structure of 1,2-Diiodo-4,5-dimethoxybenzene consists of a benzene ring with two methoxy (OCH~3~) groups and two iodine (I) atoms attached at the 1,2 positions. The arrangement of these substituents affects the compound’s reactivity and physical properties .
Chemical Reactions Analysis
- Halogenation : The compound readily undergoes halogenation reactions due to the presence of iodine atoms. For instance, it can react with reducing agents to form the corresponding dihydroxybenzene .
- Substitution Reactions : The methoxy groups can be replaced by other functional groups through nucleophilic aromatic substitution reactions .
Physical And Chemical Properties Analysis
Scientific Research Applications
Electrocatalysis in Organic Synthesis
1,2-Diiodo-4,5-dimethoxybenzene has been reported as an efficient electrocatalyst for C–H/E–H coupling reactions . This compound operates at low catalyst loadings and enables substrate functionalization through a one-electron pathway, offering an alternative to traditional two-electron hypervalent iodine mechanisms. This application is significant in the development of metal-free redox mediators for organic synthesis.
Medicinal Chemistry
While specific applications in medicinal chemistry are not detailed in the search results, compounds like 1,2-Diiodo-4,5-dimethoxybenzene are often used in the synthesis of various bioactive molecules. Their role in forming C-N bonds is particularly valuable in constructing complex organic compounds that can serve as pharmaceuticals .
Materials Science
In materials science, 1,2-Diiodo-4,5-dimethoxybenzene’s role as an electrocatalyst can be extended to the development of new materials with specific electronic properties. Its ability to facilitate electron transfer reactions is crucial in creating advanced materials for electronic devices .
Analytical Chemistry
This compound is used in analytical chemistry as a standard or reagent due to its well-defined properties. It can serve as a reference compound in various analytical techniques to ensure the accuracy and precision of the analytical methods employed .
Biochemistry Research
In biochemistry research, 1,2-Diiodo-4,5-dimethoxybenzene may be utilized in studying protein-ligand interactions, enzyme catalysis, and other biochemical pathways. Its reactivity makes it a useful probe for understanding molecular interactions at the biochemical level .
Industrial Applications
While the search results do not specify industrial applications, compounds like 1,2-Diiodo-4,5-dimethoxybenzene are often part of the synthesis of industrial chemicals, serving as intermediates in the production of dyes, pigments, and other industrial materials .
Nanotechnology
The potential use of 1,2-Diiodo-4,5-dimethoxybenzene in nanotechnology could involve the synthesis of nanomaterials where precise electron transfer capabilities are required. Its role in catalysis can be crucial for developing nano-scale devices with specific functionalities .
Safety and Hazards
Mechanism of Action
Target of Action
1,2-Diiodo-4,5-dimethoxybenzene is a complex organic compound with a molecular weight of 389.96 The primary targets of this compound are not explicitly mentioned in the available literature
Mode of Action
It’s known that iodine compounds can participate in various chemical reactions, including electrophilic substitution and oxidative coupling . The iodine atoms in the compound may interact with biological targets, leading to changes in their function. More detailed studies are required to understand the precise interactions and resulting changes.
properties
IUPAC Name |
1,2-diiodo-4,5-dimethoxybenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8I2O2/c1-11-7-3-5(9)6(10)4-8(7)12-2/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFMFMRCSTBQCTI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1OC)I)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8I2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90399233 | |
Record name | 1,2-diiodo-4,5-dimethoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90399233 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
389.96 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Diiodo-4,5-dimethoxybenzene | |
CAS RN |
110190-08-4 | |
Record name | 1,2-diiodo-4,5-dimethoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90399233 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2-DIIODO-4,5-DIMETHOXYBENZENE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the crystal structure of 1,2-diiodo-4,5-dimethoxybenzene differ from its dibromo analogue, and what causes this difference?
A1: Although 1,2-diiodo-4,5-dimethoxybenzene (C8H8I2O2) and 1,2-dibromo-4,5-dimethoxybenzene (C8H8Br2O2) share similar molecular structures, their crystal packing arrangements differ significantly. [] This difference stems from the distinct halogen bonding interactions exhibited by iodine and bromine atoms.
Q2: How does 1,2-diiodo-4,5-dimethoxybenzene function as an electrocatalyst, and what makes it advantageous?
A2: 1,2-diiodo-4,5-dimethoxybenzene acts as an efficient electrocatalyst for C-H/E-H coupling reactions, even at low catalyst loadings (0.5 mol%). [] This catalytic activity stems from its ability to form a stable iodanyl radical intermediate (formally an I(II) species) facilitated by a three-electron I-I bonding interaction. []
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